2-[(2-Bromoacetyl)amino]-N-cyclohexyl-N-methylbenzamide
Overview
Scientific Research Applications
Synthesis and Derivative Formation
- Research has shown the synthesis of related compounds, such as methyl 2-bromoacetyl-4,5-dimethoxyphenylacetate, involving reactions like condensation with substituted p-aminobenzoic esters. These synthesized compounds have been tested for local anesthetic and anti-inflammatory activities (Catsoulacos, 1976).
Chemical Stability Studies
- Studies have been conducted on the thermal stability of similar compounds like 2-amino-3,5-dichloro-N-methylbenzamide (ADMBA), using dynamic DSC curves and simulation calculations to predict thermal stability parameters such as TMRad and SADT (Cong & Cheng, 2021).
Novel Analogs and Anticonvulsant Activity
- The synthesis of novel analogs, such as 4-aminobenzamides, and their evaluation for anticonvulsant effects demonstrate the potential biomedical applications of these compounds. They have been tested against seizures induced by electroshock and pentylenetetrazole (Clark et al., 1984).
Development of Synthetic Methods
- Methods have been developed for incorporating N-bromoacetyl moieties at the amino termini of synthetic peptides. These derivatized peptides have potential applications in the preparation of synthetic peptide polymers, peptide-protein conjugates, and cyclic peptides (Robey & Fields, 1989).
Potential as Reagents in Chemical Reactions
- Studies on the synthesis of N alpha-(tert-butoxycarbonyl)-N epsilon-[N-(bromoacetyl)-beta-alanyl]-L-lysine show its use in peptide synthesis for placing a bromoacetyl cross-linking function at any desired sequence position. This indicates its utility in creating specific peptide structures (Inman et al., 1991).
Properties
IUPAC Name |
2-[(2-bromoacetyl)amino]-N-cyclohexyl-N-methylbenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21BrN2O2/c1-19(12-7-3-2-4-8-12)16(21)13-9-5-6-10-14(13)18-15(20)11-17/h5-6,9-10,12H,2-4,7-8,11H2,1H3,(H,18,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEQYCOHYFHSHOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)C(=O)C2=CC=CC=C2NC(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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